1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole

• IUPAC Name: 1-ethyl-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanylmethyl]benzimidazole
• InChI: InChI=1S/C18H18N4S/c1-3-22-16-7-5-4-6-14(16)19-17(22)11-23-18-20-13-9-8-12(2)10-15(13)21-18/h4-10H,3,11H2,1-2H3,(H,20,21)
• InChI Key: XWICSIACWPJTNG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1CSC3=NC4=C(N3)C=C(C=C4)C
• Molecular Formula: C18H18N4S
• Molecular Weight: 322.4 g/mol

Description

1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole, also known as E2B, is a benzimidazole derivative that has been extensively studied for its potential biological and pharmacological properties. E2B is a heterocyclic compound that has a thiomethyl group attached to one of the benzimidazole rings, which gives it unique properties that make it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in various biological processes. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis, and has also been shown to have antibacterial and antifungal properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and proteins, the induction of cell cycle arrest and apoptosis, and the inhibition of bacterial and fungal growth. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole is its versatility, as it has been shown to have a range of biological and pharmacological properties that make it a promising candidate for various applications. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different biological systems.

Future Directions

There are many potential future directions for research on 1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole, including investigating its potential use as a therapeutic agent in the treatment of various diseases, exploring its mechanism of action in more detail, and developing new synthesis methods that could improve its efficiency and yield. Additionally, further research could be done to investigate the potential side effects and toxicity of this compound, as well as its interactions with other drugs and compounds.

Synthesis Methods

1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole can be synthesized through a multistep process that involves the reaction of 2-mercaptobenzimidazole with ethyl iodide, followed by the reaction of the resulting compound with 6-methyl-1H-benzimidazole. The final product can be obtained through purification and crystallization.

Scientific Research Applications

1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole has been extensively studied for its potential biological and pharmacological properties. It has been shown to have antimicrobial, antifungal, and antitumor activities, and has been investigated for its potential use as a therapeutic agent in the treatment of various diseases.